Cas no 2169-28-0 (3-hydroxy-2-methoxybenzoic acid)

3-hydroxy-2-methoxybenzoic acid structure
2169-28-0 structure
Product Name:3-hydroxy-2-methoxybenzoic acid
CAS No:2169-28-0
MF:C8H8O4
MW:168.146722793579
CID:249919
Update Time:2025-04-19

3-hydroxy-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-hydroxy-2-methoxy-
    • 3-Hydroxy-2-methoxybenzoic acid
    • 3-HYDROXYL-2-METHOXYBENZOIC ACID
    • 2-methoxy-3-hydroxybenzoic acid
    • 3-Hydroxy-2-methoxy-benzoesaeure
    • 3-hydroxy-2-methoxy-benzoic acid
    • Benzoic acid,3-hydroxy-2-methoxy
    • 3-hydroxy-2-methoxybenzoic acid
    • Inchi： 1S/C8H8O4/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4,9H,1H3,(H,10,11)
    • InChI Key： DSMHCSBCMFQGAZ-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC=CC=1C(=O)O)O

Computed Properties

  • Exact Mass: 168.04200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.352
  • Boiling Point: 346.096 °C at 760 mmHg
  • Flash Point: 146.026 °C
  • PSA: 66.76000
  • LogP: 1.09900

3-hydroxy-2-methoxybenzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-hydroxy-2-methoxybenzoic acid Pricemore >>

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3-hydroxy-2-methoxybenzoic acid Production Method

Production Method 1

90-05-1 90-05-1
2169-28-0 2169-28-0
877-22-5 877-22-5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran
1.2 -
Reference
Dianion metalation reactions of N,N-dimethylvanillylamine and N,N-dimethylisovanillylamine
Hlasta, Dennis J.; et al, Tetrahedron Letters, 1985, 26(18), 2151-4

3-hydroxy-2-methoxybenzoic acid Raw materials

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